![molecular formula C16H17NO3 B268542 N-[3-(2-methoxyethoxy)phenyl]benzamide](/img/structure/B268542.png)
N-[3-(2-methoxyethoxy)phenyl]benzamide
Description
N-[3-(2-Methoxyethoxy)phenyl]benzamide is a benzamide derivative characterized by a benzamide core (C₆H₅CONH-) linked to a 3-(2-methoxyethoxy)phenyl substituent. This structure combines the planar aromatic benzamide moiety with a flexible methoxyethoxy side chain, which influences its physicochemical properties and biological interactions.
Properties
Molecular Formula |
C16H17NO3 |
|---|---|
Molecular Weight |
271.31 g/mol |
IUPAC Name |
N-[3-(2-methoxyethoxy)phenyl]benzamide |
InChI |
InChI=1S/C16H17NO3/c1-19-10-11-20-15-9-5-8-14(12-15)17-16(18)13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H,17,18) |
InChI Key |
UJNLSERFGRLUEM-UHFFFAOYSA-N |
SMILES |
COCCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2 |
Canonical SMILES |
COCCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Insights :
- Ether vs. Hydroxy Groups : The methoxyethoxy chain in the target compound likely offers better membrane permeability than polar hydroxy groups (e.g., ) but less than lipophilic CF₃ substituents ().
- Heterocyclic Modifications : Thiazole- or imidazole-containing benzamides () exhibit rigid conformations that enhance target binding but reduce solubility.
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